Cas no 613-46-7 (naphthalene-2-carbonitrile)

• Product Name: naphthalene-2-carbonitrile
• CAS No: 613-46-7
• MF: C₁₁H₇N
• MW: 153.179982423782
• MDL: MFCD00016807
• CID: 38894
• PubChem ID: 24885145
• Update Time: 2025-08-05

naphthalene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-naphthonitrile
• 2-Cyanonaphthylene
• 2-Naphthalenenitrile
• B-NAPHTHONITRILE
• BETA-2-NAPHTHONITRILE
• BETA-CYANONAPHTHALENE
• BETA-NAPHTHONITRILE
• 2-cyanonaphtalene
• 2-CYANONAPHTHALENE
• 2-Naphthalenecarbonitrile
• naphthalene-2-carbonitrile
• 2-Naphthylcyanide
• .beta.-Naphthonitrile
• DQG8D8B4F6
• AZKDTTQQTKDXLH-UHFFFAOYSA-N
• .beta.-Cyanonaphthalene
• NSC4169
• S

• MDL： MFCD00016807
• Inchi： 1S/C11H7N/c12-8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7H
• InChI Key： AZKDTTQQTKDXLH-UHFFFAOYSA-N
• SMILES： N#CC1=CC=C2C=CC=CC2=C1
• BRN： 1363868

Computed Properties

• Exact Mass: 153.05800
• Monoisotopic Mass: 153.057849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: White crystals
• Density: 1.0755
• Melting Point: 65.0 to 69.0 deg-C
• Boiling Point: 156°C/12mmHg(lit.)
• Flash Point: 156-158°C/12mm
• Refractive Index: 1.6210 (estimate)
• PSA: 23.79000
• LogP: 2.71148
• Solubility: Slightly soluble in water \ chloroform. Soluble in ethanol \ ether

naphthalene-2-carbonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H315,H318,H335
• Warning Statement： P261,P264,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 25-37/38-41-51/53
• Safety Instruction： S36/37-S61-S45-S36/37/39-S26-S39
• RTECS：QL5976350
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R25; R37/38; R41; R51/53
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on naphthalene-2-carbonitrile

Recent Advances in the Application of Naphthalene-2-carbonitrile (CAS: 613-46-7) in Chemical Biology and Pharmaceutical Research

Naphthalene-2-carbonitrile (CAS: 613-46-7) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its versatile chemical properties and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on the synthesis, biological activity, and industrial applications of naphthalene-2-carbonitrile, providing a comprehensive overview for researchers and industry professionals.

One of the most significant breakthroughs involves the use of naphthalene-2-carbonitrile as a precursor in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective JAK2 inhibitors, which show promise in treating myeloproliferative neoplasms. The study utilized a multi-step synthetic route, with naphthalene-2-carbonitrile serving as the foundational building block, achieving a 78% yield in the final step. Molecular docking simulations further confirmed its optimal binding affinity to the JAK2 active site, underscoring its potential in targeted cancer therapies.

In antimicrobial research, naphthalene-2-carbonitrile derivatives have exhibited potent activity against drug-resistant bacterial strains. A recent ACS Infectious Diseases publication (2024) reported that halogenated derivatives of this compound displayed MIC values as low as 2 µg/mL against MRSA (Methicillin-resistant Staphylococcus aureus). The mechanism of action was linked to the disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays. These findings open new avenues for combating antibiotic resistance, particularly in hospital-acquired infections.

Industrial applications have also seen advancements, with naphthalene-2-carbonitrile being employed in the production of organic semiconductors. A 2024 Nature Materials study detailed its incorporation into π-conjugated polymers, resulting in materials with exceptional charge-carrier mobility (up to 12 cm²/V·s). This innovation addresses critical challenges in flexible electronics and could revolutionize wearable medical devices. The compound's electron-withdrawing nitrile group was identified as crucial for enhancing material stability under physiological conditions.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of naphthalene-2-carbonitrile. Current research focuses on green chemistry approaches, including photocatalytic cyanation methods that reduce heavy metal catalyst usage. A 2023 Green Chemistry paper demonstrated a solvent-free synthesis achieving 92% purity with minimal environmental impact. Such innovations are critical for meeting both research and industrial demands while adhering to sustainability standards.

In conclusion, naphthalene-2-carbonitrile (CAS: 613-46-7) continues to demonstrate remarkable versatility across multiple domains of chemical biology and pharmaceutical research. Its applications span from targeted drug development to advanced materials science, with ongoing research addressing synthesis scalability and environmental concerns. Future directions may explore its potential in neurodegenerative disease therapeutics, where preliminary studies suggest activity against tau protein aggregation. This compound undoubtedly remains a focal point for interdisciplinary research at the chemistry-biology interface.